Cas no 2137090-71-0 ((3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
• CAS No: 2137090-71-0
• Molecular Formula: C₆H₁₀N₂OS
• Molecular Weight: 158.221399784088
• CID: 5576018
• PubChem ID: 93984249

(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol Properties

Names and Identifiers

• (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
• 2137090-71-0
• EN300-1164936
• 5-Thiazolepropanol, γ-amino-, (γS)-

• InChIKey： CAYOANSEYRZPBB-YFKPBYRVSA-N
• Inchi： 1S/C6H10N2OS/c7-5(1-2-9)6-3-8-4-10-6/h3-5,9H,1-2,7H2/t5-/m0/s1
• SMILES： S1C=NC=C1[C@H](CCO)N

Computed Properties

• Exact Mass: 158.05138412g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 158.05138412g/mol
• Heavy Atom Count: 10
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Boiling Point: 335.9±27.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)
• Density: 1.282±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines